Cas no 2228546-04-9 (tert-butyl N-(6-hydroxy-2,2-dimethylheptan-3-yl)carbamate)

• Product Name: tert-butyl N-(6-hydroxy-2,2-dimethylheptan-3-yl)carbamate
• CAS No: 2228546-04-9
• MF: C₁₄H₂₉NO₃
• MW: 259.384964704514
• CID: 6258821
• PubChem ID: 165707612
• Update Time: 2025-05-24

tert-butyl N-(6-hydroxy-2,2-dimethylheptan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(6-hydroxy-2,2-dimethylheptan-3-yl)carbamate
• EN300-1875913
• 2228546-04-9

• Inchi： 1S/C14H29NO3/c1-10(16)8-9-11(13(2,3)4)15-12(17)18-14(5,6)7/h10-11,16H,8-9H2,1-7H3,(H,15,17)
• InChI Key： FLARAWSSQTZWSM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(CCC(C)O)C(C)(C)C)=O

Computed Properties

• Exact Mass: 259.21474379g/mol
• Monoisotopic Mass: 259.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(6-hydroxy-2,2-dimethylheptan-3-yl)carbamate

Comprehensive Overview of tert-butyl N-(6-hydroxy-2,2-dimethylheptan-3-yl)carbamate (CAS No. 2228546-04-9)

tert-butyl N-(6-hydroxy-2,2-dimethylheptan-3-yl)carbamate, with the CAS number 2228546-04-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, is a carbamate derivative featuring a tert-butyl group and a hydroxy functionality. Its unique structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of drug candidates and bioactive compounds.

The growing interest in tert-butyl N-(6-hydroxy-2,2-dimethylheptan-3-yl)carbamate is driven by its potential applications in medicinal chemistry and drug discovery. Researchers are exploring its role as a building block for peptide mimetics and small molecule therapeutics. Its hydroxyl group and carbamate moiety provide versatile sites for further chemical modifications, enabling the creation of targeted compounds with enhanced pharmacokinetic properties. This aligns with current trends in personalized medicine and precision drug design, where tailored molecular structures are in high demand.

From a synthetic perspective, CAS 2228546-04-9 is often utilized in multi-step organic synthesis. Its stability under various reaction conditions makes it a reliable intermediate for constructing chiral centers and sterically hindered frameworks. The compound's tert-butyl group offers steric protection, which is crucial in asymmetric synthesis and catalysis. These attributes are particularly relevant in the context of green chemistry, where efficiency and selectivity are paramount.

In the realm of bioconjugation and prodrug development, tert-butyl N-(6-hydroxy-2,2-dimethylheptan-3-yl)carbamate has shown promise. Its ability to act as a protecting group for amines while introducing a hydroxy handle for further functionalization is highly advantageous. This dual functionality is increasingly sought after in the design of targeted drug delivery systems and biocompatible materials, topics that are currently trending in biomedical research.

The compound's physicochemical properties, such as its solubility and stability profile, have also been subjects of investigation. These characteristics are critical for formulation scientists working on oral bioavailability and drug delivery optimization. With the rise of computational chemistry and AI-driven drug design, tools like molecular docking and QSAR modeling are being employed to predict the behavior of derivatives based on this scaffold.

From an industrial standpoint, CAS 2228546-04-9 is produced under stringent Good Manufacturing Practices (GMP) to ensure consistency and purity. The demand for high-quality pharmaceutical intermediates like this compound has surged, driven by the expansion of contract research organizations (CROs) and generic drug manufacturers. This trend reflects broader shifts in the global pharmaceutical supply chain and the push for cost-effective synthesis routes.

In summary, tert-butyl N-(6-hydroxy-2,2-dimethylheptan-3-yl)carbamate (2228546-04-9) represents a versatile and strategically important compound in modern chemical research. Its applications span drug discovery, material science, and bioconjugation, making it a focal point for innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing next-generation therapeutics and sustainable chemical processes.